Cas no 201346-23-8 (Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt)
Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt Chemical and Physical Properties
Names and Identifiers
-
- b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G-tetradeca-O-methyl-,6A,6B,6C,6D,6E,6F,6G-heptakis(hydrogen sulfate), sodium salt (1:7)
- Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin Heptasodium Salt
- b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G-tetradeca-O-methyl-,6A,6B,6C,6D,6E,6F,6G-heptakis(hydrogen sulfate),
- b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G-tetradeca-O-methyl-,6A,6B,6C,6D,6E,6F...
- beta-Cyclodextrin, 2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G-tetradeca-O-methyl-, 6A,6B,6C,6D,6E,6F,6G-heptakis(hydrogen sulfate), sodium salt (1:7)
- Heptakis(2,3-di-O-methyl-6-O-sulfo)- beta -cyclodextrin Heptasodium Salt
- Heptakis(2,3-di-O-methyl-6-O-sulfo)-beta-cyclodextrin Heptasodium Salt
- 201346-23-8
- AKOS030254510
- Heptakis(2,3-di-O-methyl-6-O-sulfo)-?-cyclodextrin Heptasodium Salt
- sodium;[(3S,4S,5S,6R)-4,5,6-trimethoxy-3-methyloxan-2-yl]methyl sulfate
- Heptakis(2,3-di-O-methyl-6-sulfo)-beta-cyclodextrin sodium salt
- SODIUM [(3S,4S,5S,6R)-4,5,6-TRIMETHOXY-3-METHYLOXAN-2-YL]METHYL SULFATE
- JIZSLFVBNIXFPD-VBFVCBLUSA-M
- Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt
-
- Inchi: 1S/C10H20O8S.Na/c1-6-7(5-17-19(11,12)13)18-10(16-4)9(15-3)8(6)14-2;/h6-10H,5H2,1-4H3,(H,11,12,13);/q;+1/p-1/t6-,7?,8-,9-,10+;/m0./s1
- InChI Key: JIZSLFVBNIXFPD-VBFVCBLUSA-M
- SMILES: S(=O)(=O)([O-])OCC1[C@H](C)[C@@H]([C@@H]([C@H](OC)O1)OC)OC.[Na+]
Computed Properties
- Exact Mass: 322.07000
- Monoisotopic Mass: 322.06983302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 370
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Melting Point: 190-192°C
- PSA: 111.73000
- LogP: 0.58140
Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt Security Information
- WGK Germany:3
- FLUKA BRAND F CODES:10-21
- Storage Condition:-20°C Freezer, Under Inert Atmosphere
Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H281100-2mg |
Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt |
201346-23-8 | 2mg |
$ 121.00 | 2023-09-07 | ||
| TRC | H281100-5mg |
Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt |
201346-23-8 | 5mg |
$ 190.00 | 2023-09-07 | ||
| TRC | H281100-10mg |
Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt |
201346-23-8 | 10mg |
$ 356.00 | 2023-09-07 | ||
| TRC | H281100-25mg |
Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin Heptasodium Salt |
201346-23-8 | 25mg |
$844.00 | 2023-05-18 | ||
| TRC | H281100-50mg |
Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin Heptasodium Salt |
201346-23-8 | 50mg |
$1367.00 | 2023-05-18 | ||
| Biosynth | OH23757-2 mg |
2,3-Dimethyl-cyclodextrin-6-hydrogen sulfate, sodium salt |
201346-23-8 | 2mg |
$161.60 | 2023-01-03 | ||
| Biosynth | OH23757-5 mg |
2,3-Dimethyl-cyclodextrin-6-hydrogen sulfate, sodium salt |
201346-23-8 | 5mg |
$293.85 | 2023-01-03 | ||
| Biosynth | OH23757-10 mg |
2,3-Dimethyl-cyclodextrin-6-hydrogen sulfate, sodium salt |
201346-23-8 | 10mg |
$534.30 | 2023-01-03 | ||
| Biosynth | OH23757-25 mg |
2,3-Dimethyl-cyclodextrin-6-hydrogen sulfate, sodium salt |
201346-23-8 | 25mg |
$971.50 | 2023-01-03 | ||
| Biosynth | OH23757-50 mg |
2,3-Dimethyl-cyclodextrin-6-hydrogen sulfate, sodium salt |
201346-23-8 | 50mg |
$1,766.00 | 2023-01-03 |
Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt
Comprehensive Guide to Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin Heptasodium Salt (CAS No. 201346-23-8)
Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin Heptasodium Salt (CAS No. 201346-23-8) is a chemically modified derivative of β-cyclodextrin, widely recognized for its unique molecular encapsulation properties. This compound belongs to the family of sulfated cyclodextrins, which are extensively used in pharmaceutical, analytical, and industrial applications due to their enhanced solubility and host-guest interaction capabilities. The heptasodium salt form further improves its water solubility, making it a versatile tool in drug delivery, chromatography, and environmental remediation.
The molecular structure of Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin features seven sodium sulfate groups attached to the primary hydroxyl positions, while the secondary hydroxyls are methylated. This modification significantly alters its physicochemical properties, such as hydrophilicity and binding affinity, compared to native β-cyclodextrin. Researchers often explore its role in chiral separation, as it can selectively bind enantiomers, a critical feature in pharmaceutical synthesis and quality control. Recent studies also highlight its potential in nanotechnology and sustainable chemistry, aligning with the growing demand for green solvents and eco-friendly materials.
One of the most searched topics related to this compound is its application in drug formulation. Due to its ability to form inclusion complexes with poorly water-soluble drugs, Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin Heptasodium Salt is frequently employed to enhance bioavailability and stability. For instance, it has been investigated in the delivery of anticancer agents and anti-inflammatory drugs, addressing a key challenge in modern therapeutics. Additionally, its use in capillary electrophoresis and HPLC methods is another hot topic, as it improves resolution and sensitivity in analytical workflows.
Another area of interest is the compound's role in environmental science. With increasing awareness of microplastic pollution and emerging contaminants, researchers are exploring cyclodextrin derivatives as adsorbents or degradation facilitators. The sulfated and methylated groups in CAS No. 201346-23-8 provide unique interactions with pollutants, making it a candidate for water treatment technologies. This aligns with the global push for sustainable solutions and circular economy practices, which dominate current scientific and industrial discourse.
From a commercial perspective, Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin Heptasodium Salt is available in high-purity grades for research and industrial use. Suppliers often emphasize its low toxicity and regulatory compliance, which are critical for pharmaceutical and food-related applications. FAQs from buyers typically focus on storage conditions (e.g., desiccated, room temperature) and compatibility with other solvents, reflecting practical concerns in laboratory and production settings.
In summary, Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin Heptasodium Salt (CAS No. 201346-23-8) is a multifunctional compound with broad relevance in cutting-edge research and industrial processes. Its applications span drug delivery, analytical chemistry, and environmental remediation, making it a valuable asset in addressing contemporary scientific and societal challenges. As interest in green chemistry and personalized medicine grows, this modified cyclodextrin is poised to play an even more significant role in innovation.
201346-23-8 (Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt) Related Products
- 37191-69-8(β-Cyclodextrin Hydrogen Sulfate Sodium Salt)
- 9064-57-7(λ-Carrageenan)
- 37300-21-3(Pentosan Polysulfate)
- 159358-51-7(Lactose-3’-sulfate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)